4-[1-(4,6-dimethyl-2-pyrimidinyl)-4-piperidinyl]morpholine

• IUPAC Name: 4-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]morpholine
• InChI: InChI=1S/C15H24N4O/c1-12-11-13(2)17-15(16-12)19-5-3-14(4-6-19)18-7-9-20-10-8-18/h11,14H,3-10H2,1-2H3
• InChI Key: WQNHHLLCRAAELF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC(CC2)N3CCOCC3)C
• Molecular Formula: C15H24N4O
• Molecular Weight: 276.38 g/mol

Description

The compound is a complex organic molecule that contains a morpholine ring and a pyrimidine ring. Pyrimidine is a basic aromatic ring structure found in many important biomolecules, including thiamine (vitamin B1), uracil, thymine, and cytosine (which are part of the genetic code in DNA and RNA).

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the morpholine and pyrimidine rings. The exact structure would depend on the specific arrangement and bonding of these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and varied, depending on the specific conditions and reagents used. Pyrimidine derivatives are known to participate in a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Pyrimidine derivatives typically have a planar aromatic ring, which can participate in π-stacking interactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrimidine derivatives are known to have a wide range of biological activities, including antimicrobial, antifungal, antiparasitic, and anticancer activities.

Future Directions

The future directions for research into this compound could include further exploration of its synthesis, properties, and potential applications. Pyrimidine derivatives are a rich area of study due to their wide range of biological activities.